Cas no 2138520-23-5 (3-(2-cyclopropoxyethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 3-(2-cyclopropoxyethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 2138520-23-5
• MF: C₉H₁₄O₄S
• MW: 218.270061969757
• CID: 6570396
• PubChem ID: 165485617
• Update Time: 2025-05-24

3-(2-cyclopropoxyethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropoxyethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• 2138520-23-5
• EN300-1136530

• Inchi： 1S/C9H14O4S/c10-14(11)6-3-9(7-14)13-5-4-12-8-1-2-8/h3,6,8-9H,1-2,4-5,7H2
• InChI Key： VWDWGENDYBUCHZ-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)OCCOC1CC1)(=O)=O

Computed Properties

• Exact Mass: 218.06128010g/mol
• Monoisotopic Mass: 218.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61Ų

Additional information on 3-(2-cyclopropoxyethoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione

3-(2-Cyclopropoxyethoxy)-2,3-Dihydro-1λ6-Thiophene-1,1-Dione: A Comprehensive Overview

The compound 3-(2-cyclopropoxyethoxy)-2,3-dihydro-1λ6-thiophene-1,1-dione, identified by the CAS number 2138520-23-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and structural versatility. The molecule's structure features a thiophene ring system with a dihydro substitution pattern and a dione functional group, along with a cyclopropoxyethoxy substituent that adds complexity and functionality to the molecule.

The synthesis of 3-(2-cyclopropoxyethoxy)-2,3-dihydro-1λ6-thiophene-1,1-dione involves a series of carefully designed organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex molecules. For instance, the use of transition metal catalysts has been pivotal in achieving high yields and purity levels during the synthesis process. These methods not only enhance the overall quality of the compound but also align with the growing demand for sustainable and eco-friendly chemical processes.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The thiophene moiety is well-known for its role in conjugated systems, making it an ideal candidate for applications in organic electronics. Recent studies have explored the use of similar thiophene derivatives in the development of flexible electronics and organic light-emitting diodes (OLEDs). The incorporation of the cyclopropoxyethoxy group further enhances the molecule's electronic properties, making it a strong contender for next-generation electronic materials.

In addition to its electronic applications, 3-(2-cyclopropoxyethoxy)-2,3-dihydro-1λ6-thiophene-1,1-dione has shown potential in the field of drug discovery. The compound's unique structure allows for interactions with various biological targets, making it a valuable lead compound in medicinal chemistry. Researchers have recently investigated its ability to modulate enzyme activity and its potential as an anti-inflammatory agent. These findings underscore the importance of continued research into this compound's pharmacological properties.

The stability and reactivity of this compound are critical factors that influence its practical applications. Studies have demonstrated that the molecule exhibits good thermal stability under standard conditions, which is essential for its use in high-temperature applications. Furthermore, its reactivity towards nucleophilic and electrophilic species makes it a versatile intermediate in organic synthesis. Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of this compound, enabling more precise predictions of its behavior in different chemical environments.

In terms of environmental impact, 3-(2-cyclopropoxyethoxy)-2,3-dihydro-1λ6-thiophene-1,1-dione has been shown to degrade under specific conditions, reducing its persistence in natural ecosystems. This characteristic is particularly important for ensuring the sustainability of processes involving this compound. Ongoing research aims to optimize degradation pathways and minimize any adverse environmental effects associated with its use.

The future outlook for this compound is bright, with ongoing research exploring new avenues for its application across multiple disciplines. Its structural uniqueness and functional diversity make it a valuable asset in both academic and industrial settings. As advancements in synthetic methodologies and material science continue to unfold, we can expect to see even more innovative uses for 3-(2-cyclopropoxyethoxy)-2,3-dihydro-1λ6-thiophene-1,1-dione.